Hfp tfe
Overview
Description
Hexafluoropropylene (HFP) and Tetrafluoroethylene (TFE) are the most common monomers for the synthesis of fluoropolymers at an industrial scale . These fluoropolymers are high-tech materials with extraordinary properties such as non-flammability, chemical stability, high dielectric strength, and operating temperatures up to 280 °C .
Synthesis Analysis
TFE is produced via multistep pyrolysis of chlorodifluoromethane (R22), resulting in a high energy demand and high amounts of waste acids, mainly HCl and HF . A study has shown that high conversion rates of CHF3, which is used as a surrogate of partly fluorinated ECF streams, and high yields of fluoromonomers could be achieved in a microreactor .
Molecular Structure Analysis
The molecular structure of TFE/HFP copolymers and TFE/HFP/per-fluoro(alkyl vinyl ether) (TFE/HFP/PAVE) terpolymers, also known as FEP polymers, has been reviewed . The critical molecular weight for the onset of entanglements, Mc, the zero-shear viscosity versus molecular weight relationship, dependence of rheology on thermal history, and aspects of shear-induced crystallization are presented .
Chemical Reactions Analysis
TFE is manufactured from chloroform. Chloroform is fluorinated by reaction with hydrogen fluoride to produce chlorodifluoromethane (R-22). Pyrolysis of chlorodifluoromethane (at 550–750 °C) yields TFE, with difluorocarbene as an intermediate .
Physical and Chemical Properties Analysis
Fluoropolymers are unique materials bearing exceptional properties as high thermal, chemical, aging, UV and weather resistance, high repellency towards oils, solvents, water and soil, low refractive index/flammability/dielectric constants as well as a high protection from oxidative and hydrolytic degradation .
Mechanism of Action
The poly (VDF- co -HFP) copolymer undergoes the dehydrofluorination reaction mainly via the Zaitsev rule and via the Hofmann rule to a lesser extent . A novel high-performance hydroxyl-terminated liquid fluoroelastomer (t-HTLF) with a high fluorine content, temperature resistance, and curing efficiency was synthesized from a terpolymer of vinylidene fluoride (VDF), TFE, and HFP .
Safety and Hazards
Future Directions
A new chlorine-free process for producing TFE and HFP in a microreactor is presented, starting from partially fluorinated alkanes obtained from electrochemical fluorination (ECF). The energy saving and the environmental impact are shown by a life cycle assessment (LCA). The LCA confirms that the developed process has economical as well as ecological benefits, and is thus an interesting option for future industrial production of fluoroalkenes .
Properties
CAS No. |
25067-11-2 |
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Molecular Formula |
C5F10 |
Molecular Weight |
250.04 g/mol |
IUPAC Name |
1,1,2,3,3,3-hexafluoroprop-1-ene;1,1,2,2-tetrafluoroethene |
InChI |
InChI=1S/C3F6.C2F4/c4-1(2(5)6)3(7,8)9;3-1(4)2(5)6 |
InChI Key |
PEVRKKOYEFPFMN-UHFFFAOYSA-N |
Canonical SMILES |
C(=C(F)F)(C(F)(F)F)F.C(=C(F)F)(F)F |
Related CAS |
25067-11-2 |
Origin of Product |
United States |
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